1H-Indole, 6-bromo-1-(2-propen-1-yl)-
Cat. No. B3170686
M. Wt: 236.11 g/mol
InChI Key: ZGCUQXRODVKGHJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08658637B2
Procedure details
To a room temperature solution of 10.0 g (51.0 mmol) of 6-bromoindole in DMF was added 1.4 g (58.0 mmol) of 60% NaH in mineral oil. Once evolution of hydrogen ceased, allyl bromide was added. After 2 hours, the reaction was quenched with water and was extracted with ethyl acetate. The combined organic layers were washed with brine, dried over sodium sulfate, and concentrated in vacuo to afford 11.8 g (98%) of 1-allyl-6-bromo-1H-indole. MS m/z 237.11 (MH+).
Yield
98%
Identifiers
|
REACTION_CXSMILES
|
[Br:1][C:2]1[CH:10]=[C:9]2[C:5]([CH:6]=[CH:7][NH:8]2)=[CH:4][CH:3]=1.[H-].[Na+].[H][H].[CH2:15](Br)[CH:16]=[CH2:17]>CN(C=O)C>[CH2:17]([N:8]1[C:9]2[C:5](=[CH:4][CH:3]=[C:2]([Br:1])[CH:10]=2)[CH:6]=[CH:7]1)[CH:16]=[CH2:15] |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
|
BrC1=CC=C2C=CNC2=C1
|
|
Name
|
|
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Quantity
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1.4 g
|
|
Type
|
reactant
|
|
Smiles
|
[H-].[Na+]
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|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
CN(C)C=O
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Step Three
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Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C=C)Br
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
the reaction was quenched with water
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
was extracted with ethyl acetate
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WASH
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Type
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WASH
|
|
Details
|
The combined organic layers were washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
|
concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C=C)N1C=CC2=CC=C(C=C12)Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 11.8 g | |
| YIELD: PERCENTYIELD | 98% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
